Cas no 915922-96-2 (4-chloro-5,6-dimethyl-2-pyrrolidin-1-ylpyrimidine)

• Product Name: 4-chloro-5,6-dimethyl-2-pyrrolidin-1-ylpyrimidine
• CAS No: 915922-96-2
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• MDL: MFCD08059997
• CID: 1086976
• PubChem ID: 329776440
• Update Time: 2025-05-22

4-chloro-5,6-dimethyl-2-pyrrolidin-1-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidine
• 4-CHLORO-5,6-DIMETHYL-2-PYRROLIDIN-1-YLPYRIMIDINE
• 4-chloro-5,6-dimethyl-2-pyrrolidin-1-ylpyrimidine

• MDL： MFCD08059997
• Inchi： 1S/C10H14ClN3/c1-7-8(2)12-10(13-9(7)11)14-5-3-4-6-14/h3-6H2,1-2H3
• InChI Key： IAQXQKOQYBKGGH-UHFFFAOYSA-N
• SMILES： ClC1C(C)=C(C)N=C(N=1)N1CCCC1

Computed Properties

• Exact Mass: 211.08800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 29.02000
• LogP: 2.41200

4-chloro-5,6-dimethyl-2-pyrrolidin-1-ylpyrimidine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-chloro-5,6-dimethyl-2-pyrrolidin-1-ylpyrimidine

Research Brief on 4-chloro-5,6-dimethyl-2-pyrrolidin-1-ylpyrimidine (CAS: 915922-96-2): Recent Advances and Applications

4-chloro-5,6-dimethyl-2-pyrrolidin-1-ylpyrimidine (CAS: 915922-96-2) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile scaffold for drug discovery. Recent studies have explored its applications in targeting various biological pathways, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief synthesizes the latest findings on this compound, highlighting its synthetic routes, biological activities, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-chloro-5,6-dimethyl-2-pyrrolidin-1-ylpyrimidine serves as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers optimized the compound's structure to enhance its binding affinity and selectivity, resulting in promising preclinical results for autoimmune diseases. The study also revealed that modifications at the pyrrolidine moiety could significantly influence the compound's pharmacokinetic properties.

In the antimicrobial domain, a recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported that derivatives of 4-chloro-5,6-dimethyl-2-pyrrolidin-1-ylpyrimidine exhibit potent activity against drug-resistant bacterial strains, including MRSA. The mechanism of action appears to involve inhibition of bacterial DNA gyrase, with molecular docking studies showing strong interactions with the ATP-binding site. Notably, the chloro and dimethyl substitutions were found to be critical for maintaining antimicrobial efficacy while reducing cytotoxicity.

From a synthetic chemistry perspective, advances in the preparation of 4-chloro-5,6-dimethyl-2-pyrrolidin-1-ylpyrimidine have been achieved through improved palladium-catalyzed cross-coupling reactions. A 2023 Organic Process Research & Development paper detailed a scalable, high-yield synthesis route that addresses previous challenges in regioselectivity and purification. This development is particularly significant for industrial-scale production of the compound and its derivatives.

Ongoing research is exploring the compound's potential in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in cellular models of Parkinson's disease. The pyrrolidine-pyrimidine core appears to modulate α-synuclein aggregation pathways, though the exact mechanism remains under investigation. These findings position 4-chloro-5,6-dimethyl-2-pyrrolidin-1-ylpyrimidine as a promising lead compound for further optimization in CNS drug development.

In conclusion, 4-chloro-5,6-dimethyl-2-pyrrolidin-1-ylpyrimidine (CAS: 915922-96-2) continues to emerge as a valuable chemical entity with diverse therapeutic applications. Recent studies have expanded our understanding of its structure-activity relationships and biological targets, paving the way for the development of novel treatments across multiple disease areas. Future research directions may focus on further optimizing its pharmacological profile and exploring combination therapies with existing drugs.